N-(2-(dimethylamino)ethyl)-2-((4-methoxyphenyl)thio)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)sulfanyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C21H25N3O2S2.ClH/c1-15-6-5-7-18-20(15)22-21(28-18)24(13-12-23(2)3)19(25)14-27-17-10-8-16(26-4)9-11-17;/h5-11H,12-14H2,1-4H3;1H
• InChI Key: GNNQCDIVJLPEAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CCN(C)C)C(=O)CSC3=CC=C(C=C3)OC.Cl
• Molecular Formula: C21H26ClN3O2S2
• Molecular Weight: 452.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-2-((4-methoxyphenyl)thio)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3O2S2 and its molecular weight is 452.03. The purity is usually 95%.
BenchChem offers high-quality N-(2-(dimethylamino)ethyl)-2-((4-methoxyphenyl)thio)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(dimethylamino)ethyl)-2-((4-methoxyphenyl)thio)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism Studies

• Metabolism in Human and Rat Liver Microsomes : One study examined the metabolism of chloroacetamide herbicides, including compounds structurally similar to the specified chemical, in human and rat liver microsomes. This research sheds light on the metabolic pathways and differences between species in processing such chemicals (Coleman et al., 2000).

Synthesis and Structural Analysis

• Synthesis of Thiadiazol Acetamide Derivatives : Another study focused on the synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, which are related to the specified compound. This research provides insights into the methods of synthesizing similar complex molecules (Yu et al., 2014).

Pharmacological Research

• Anthelminthic Properties : Research into N-(4-[(1-(Dimethylamino)-ethylidene)-amino]-phenyl)-2 methoxyacetamide hydrochloride, a compound with similarities to the specified chemical, revealed its potential as an anthelminthic agent, demonstrating its efficacy against various parasites in animal models (Wollweber et al., 1979).

• Effects on Learning and Memory in Mice : A study on 2-dialkylamino ethyl-[(3-thiophenyl)methoxy] acetate hydrochloride, which is structurally related, investigated its effects on learning and memory in mice, providing insights into potential neurological applications (Jiang Jing-ai, 2006).

• Antipsychotic Potential : Research into 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, a compound with structural similarities, indicated potential antipsychotic properties without the usual side effects associated with such medications (Wise et al., 1987).

Structural and Chemical Analysis

• Co-Crystal and Salt Studies : A structural study on co-crystals and a salt of quinoline derivatives with amide bonds, including compounds akin to the specified chemical, contributes to the understanding of molecular interactions and crystal formation in such compounds (Karmakar et al., 2009).